6-Amino-4-furan-2-yl-2-thioxo-1,2-dihydro-pyridine-3,5-dicarbonitrile

• Molecular Formula: C11H6N4OS
• Molecular Weight: 242.26 g/mol
• IUPAC Name: 2-amino-4-(furan-2-yl)-6-sulfanylidene-1H-pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C11H6N4OS/c12-4-6-9(8-2-1-3-16-8)7(5-13)11(17)15-10(6)14/h1-3H,(H3,14,15,17)
• InChI Key: CSJNWCATNZJTKP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=C(C(=S)NC(=C2C#N)N)C#N

Description

6-Amino-4-furan-2-yl-2-thioxo-1,2-dihydro-pyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C11H6N4OS and its molecular weight is 242.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 310 mg (1.27 mmol) 2,6-diamino-4-furan-2-yl-4H-thiopyran-3,5-dicarbonitrile in 20 ml ethanol was added 7.5 ml 25% ammonium hydroxide solution and the mixture was heated at reflux for 2 hours. The reaction mixture was then concentrated in vacuo and the residue triturated in ether to afford 170 mg (55%) 6-amino-4-furan-2-yl-2-thioxo-1,2-dihydro-pyridine-3,5-dicarbonitrile as a dark red crystalline solid. EI-MS m/e (%): 242 (M+, 100).